Cas no 2866307-43-7 (3-(Methoxymethyl)-2,2-dimethylazetidine)

• Product Name: 3-(Methoxymethyl)-2,2-dimethylazetidine
• CAS No: 2866307-43-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6086279
• Update Time: 2025-10-28

3-(Methoxymethyl)-2,2-dimethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)-2,2-dimethylazetidine

• Inchi： 1S/C7H15NO/c1-7(2)6(4-8-7)5-9-3/h6,8H,4-5H2,1-3H3
• InChI Key： XHFWLQBPNMZQEV-UHFFFAOYSA-N
• SMILES： N1CC(COC)C1(C)C

Experimental Properties

• Density: 0.865±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 141.2±13.0 °C(Predicted)
• pka: 10.82±0.60(Predicted)

Additional information on 3-(Methoxymethyl)-2,2-dimethylazetidine

Introduction to 3-(Methoxymethyl)-2,2-dimethylazetidine (CAS No: 2866307-43-7)

3-(Methoxymethyl)-2,2-dimethylazetidine, identified by the Chemical Abstracts Service Number (CAS No) 2866307-43-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This azetidine derivative has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of a methoxymethyl group and two dimethyl substituents at the 2-position imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The compound belongs to the azetidine class of heterocycles, which are known for their versatility in medicinal chemistry. Azetidines, characterized by a three-membered ring containing two carbon atoms and one nitrogen atom, exhibit a range of pharmacological activities. The structural features of 3-(Methoxymethyl)-2,2-dimethylazetidine contribute to its potential utility in designing novel therapeutic agents. Specifically, the methoxymethyl group can serve as a versatile handle for further functionalization, while the dimethyl groups enhance steric hindrance, influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in azetidine derivatives as scaffolds for drug discovery. Their compact structure and ability to mimic larger cyclic compounds make them attractive for developing small-molecule inhibitors and other pharmacophores. The synthesis of 3-(Methoxymethyl)-2,2-dimethylazetidine involves careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to optimize its production.

One of the most compelling aspects of 3-(Methoxymethyl)-2,2-dimethylazetidine is its role as a precursor in the development of bioactive molecules. Researchers have leveraged its reactivity to construct more complex structures with desired biological properties. For instance, it has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce diverse functional groups into the azetidine core allows for fine-tuning of molecular properties, such as solubility and binding affinity.

Recent studies have highlighted the potential of 3-(Methoxymethyl)-2,2-dimethylazetidine in medicinal chemistry through its incorporation into peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The azetidine ring can replace peptide bonds or side chains, providing a stable yet flexible framework for drug design. This approach has led to the discovery of novel compounds with improved pharmacokinetic profiles.

The chemical properties of 3-(Methoxymethyl)-2,2-dimethylazetidine also make it a valuable tool in materials science. Its ability to undergo controlled polymerization or crosslinking reactions has been explored for creating advanced materials with specific functionalities. These materials find applications in drug delivery systems, where precise control over molecular architecture is essential for targeted therapy. Additionally, the compound's stability under various conditions enhances its suitability for industrial processes.

In conclusion, 3-(Methoxymethyl)-2,2-dimethylazetidine (CAS No: 2866307-43-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable intermediate in synthetic chemistry. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific and technological innovation.